Cas no 138007-55-3 (1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)-)

• Product Name: 1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)-
• CAS No: 138007-55-3
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1248017
• Update Time: 2024-08-03

1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)-

• Inchi： 1S/C13H14N2O2/c1-9(2)5-6-17-13-4-3-12(16)10(7-14)11(13)8-15/h3-4,9,16H,5-6H2,1-2H3
• InChI Key： RSWKGFXDHLRGJO-UHFFFAOYSA-N
• SMILES： C1(C#N)=C(OCCC(C)C)C=CC(O)=C1C#N

Computed Properties

• Exact Mass: 230.10562

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 431.3±45.0 °C(Predicted)
• PSA: 77.04
• pka: 6.21±0.25(Predicted)